Cas no 921916-19-0 (3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 921916-19-0
• MF: C₁₅H₁₃ClN₂O₃S
• MW: 336.793321371078
• CID: 6397185
• PubChem ID: 40889577
• Update Time: 2025-05-21

3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 3-chloro-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• F2278-0211
• AKOS024635836
• 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 921916-19-0

• Inchi： 1S/C15H13ClN2O3S/c16-11-2-1-3-13(9-11)22(20,21)18-12-5-6-14-10(8-12)4-7-15(19)17-14/h1-3,5-6,8-9,18H,4,7H2,(H,17,19)
• InChI Key： DWEWJTQDEYOUCV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NC1C=CC2=C(C=1)CCC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 336.0335411g/mol
• Monoisotopic Mass: 336.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 921916-19-0)

The compound 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 921916-19-0) is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. This molecule features a unique combination of a tetrahydroquinoline scaffold and a chlorobenzene sulfonamide moiety, making it a subject of interest for drug discovery and material science applications. Its structural complexity and functional groups contribute to its versatility in synthetic chemistry and biological activity studies.

One of the key reasons researchers are drawn to 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is its potential as a small-molecule inhibitor or modulator in various biochemical pathways. The presence of both the sulfonamide group and the tetrahydroquinoline core suggests possible interactions with enzymes or receptors, which could be leveraged in therapeutic applications. Current trends in AI-driven drug discovery have increased interest in such compounds, as computational models can predict their binding affinities and optimize their structures for enhanced efficacy.

From a chemical perspective, CAS No. 921916-19-0 exhibits notable stability under standard laboratory conditions, making it suitable for various experimental protocols. The chloro-substituted benzene ring enhances its reactivity in cross-coupling reactions, while the tetrahydroquinoline moiety provides a rigid framework that can influence molecular conformation. These properties are particularly relevant in the context of fragment-based drug design, where researchers seek to build complex molecules from smaller, well-characterized fragments.

The synthesis of 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds, minimizing waste and energy consumption. This aligns with the growing demand for environmentally friendly chemical processes in both academic and industrial settings.

In terms of applications, CAS No. 921916-19-0 has shown promise in preliminary studies related to central nervous system (CNS) disorders. The tetrahydroquinoline structure is known to penetrate the blood-brain barrier, making it a valuable scaffold for neuroactive compounds. Additionally, the sulfonamide functionality may contribute to antimicrobial properties, though extensive testing would be required to confirm such activity. These potential uses make the compound relevant to current research on neurodegenerative diseases and antibiotic resistance, two of the most pressing challenges in modern medicine.

The market for specialized compounds like 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is expanding, driven by increased investment in pharmaceutical R&D and biotechnology innovation. Custom synthesis providers and chemical suppliers are seeing growing demand for such molecules, particularly from academic institutions and small biotech firms engaged in early-stage drug discovery. The compound's unique structural features and potential biological activities position it as a valuable building block in medicinal chemistry.

Quality control and characterization of CAS No. 921916-19-0 typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research applications. The growing importance of quality-by-design (QbD) principles in chemical manufacturing has further emphasized the need for rigorous characterization of specialized compounds like this one.

Future research directions for 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide may include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as investigations into its potential as a chemical probe for biological targets. The integration of machine learning algorithms in chemical research could accelerate these efforts by predicting optimal modifications to enhance desired characteristics while minimizing unwanted side effects.

For researchers working with CAS No. 921916-19-0, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard regulations, it should be treated with the same precautions as any laboratory chemical. Storage recommendations typically include protection from moisture and light, at controlled room temperature, in appropriately labeled containers. These practices align with broader laboratory safety protocols and good research practices in the chemical sciences.

The scientific literature contains limited but growing references to 3-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, suggesting increasing recognition of its potential. As research continues, we can anticipate more publications exploring its synthesis, properties, and applications. This compound represents an excellent example of how structural complexity and functional diversity can combine to create molecules with significant scientific and commercial potential in the evolving landscape of chemical research and drug development.